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Compound of Interest

Compound Name: Anthracene, 9-(methyilthio)-
CAS No.: 89249-29-6
Cat. No.: B8327294
Get Quote
. J

Executive Summary

Anthracene, 9-(methylthio)- (CAS 89249-29-6), often referred to as 9-methylthioanthracene,
is a specialized polycyclic aromatic hydrocarbon (PAH) derivative characterized by the
substitution of a methylsulfanyl group (-SMe) at the 9-position of the anthracene core.

This compound serves as a critical building block in organic electronics and supramolecular
chemistry. Its utility is defined by two primary mechanistic features:

» Electronic Modulation: The electron-donating methylthio group destabilizes the Highest
Occupied Molecular Orbital (HOMO), making the molecule more easily oxidizable than the
parent anthracene. This property is pivotal for p-type organic semiconductors.

o Surface Anchoring: The sulfur atom provides a "soft" Lewis base handle, enabling the
formation of Self-Assembled Monolayers (SAMs) on gold (Au) surfaces, essential for
modifying electrode work functions in Organic Field-Effect Transistors (OFETS).

Physicochemical Profile
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Property Value Technical Note
CAS Number 89249-29-6
Molecular Formula CisH12S
Molecular Weight 224.32 g/mol
) ) Typical of anthracene
Appearance Pale yellow crystalline solid o
derivatives.
) ] Sharp transition indicates high
Melting Point 125°C o
crystallinity.
N ) High thermal stability required
Boiling Point ~376°C »
for vacuum deposition.
Highly lipophilic; practicall
LogP (Octanol/Water) 5.27 ) gy ] P P Y
insoluble in water.
Soluble in non-polar and
Solubility CHCIs, CH2Cl2, THF, Toluene moderately polar organic

solvents.

o Quenched relative to
Blue emission (A_em = 400-
Fluorescence anthracene due to Heavy Atom

450 nm
) Effect (S).

Synthesis & Manufacturing Protocols

Primary Route: Nucleophilic Aromatic Substitution
(S_NAr)

While palladium-catalyzed cross-coupling (Migita-Sugiura-Kosugi) is possible, the most robust
and atom-economical route for the 9-position is the direct nucleophilic substitution of 9-
bromoanthracene using sodium thiomethoxide. The steric bulk of the anthracene ring at the 9-
position actually favors this substitution by preventing ring-opening side reactions common in
less hindered systems.

Reagents & Materials
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Precursor: 9-Bromoanthracene (CAS 1564-64-3) [>98% purity].
Nucleophile: Sodium thiomethoxide (NaSMe) [Dry powder, 95%].
Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) [Anhydrous].

Atmosphere: Argon or Nitrogen (Strictly oxygen-free to prevent disulfide formation).

Step-by-Step Protocol

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and inert gas inlet.

Solvation: Charge the flask with 9-bromoanthracene (1.0 eq, e.g., 5.14 g, 20 mmol). Add
anhydrous DMF (100 mL). Stir until fully dissolved.

Nucleophile Addition: Add sodium thiomethoxide (1.5 eq, 2.10 g, 30 mmol) in a single portion
against a positive flow of argon.

o Expert Insight: Use a slight excess of NaSMe. The thiomethoxide anion is highly
nucleophilic in DMF because the solvent solvates the Na+ cation effectively, leaving the -
SMe anion "naked" and reactive.

Reaction: Heat the mixture to 100°C for 12—16 hours.

o Monitoring: Monitor via TLC (Hexane/DCM 9:1). The starting material (Rf ~0.6) will
disappear, replaced by the product (Rf ~0.5) and trace amounts of anthracene
(dehalogenation byproduct).

Workup:
o Cool to room temperature.

o Pour the reaction mixture into 500 mL of ice-cold water. The product will precipitate as a
yellow solid.[1]

o Filter the solid and wash copiously with water to remove residual DMF and salts.
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 Purification: Recrystallize from boiling ethanol or a Toluene/Hexane mixture to yield bright

yellow needles.

Synthesis Workflow Diagram

9-Bromoanthracene 9-(methylthio)anthracene
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Figure 1: Nucleophilic aromatic substitution pathway for the synthesis of 9-(methylthio)anthracene.

Click to download full resolution via product page

Functional Applications & Mechanisms[2][3]
Organic Electronics: Charge Transfer

In Organic Field-Effect Transistors (OFETSs), 9-(methylthio)anthracene acts as a hole-transport
material. The sulfur atom participates in intermolecular interactions (S---S or S---11), which can
enhance crystal packing and charge carrier mobility compared to unsubstituted anthracene.

o« HOMO Level Engineering: The -SMe group is an electron donor (+M effect). This raises the
HOMO energy level (making it less negative, e.g., from -5.5 eV to -5.3 eV), thereby lowering
the ionization potential. This facilitates easier hole injection from high-work-function
electrodes like Gold (Au) or Platinum (Pt).

Self-Assembled Monolayers (SAMs)

Researchers utilize 9-(methylthio)anthracene to functionalize gold electrodes. Unlike thiols (-
SH) which form strong covalent Au-S bonds with hydrogen evolution, the thioether (-SMe)
forms a coordinate dative bond with surface gold atoms.

o Advantage: The thioether bond is weaker and more reversible than the thiol bond, allowing
for "self-healing" of the monolayer and the ability to study dynamic equilibrium at the

interface.
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e Protocol: Immerse a clean Au(111) substrate in a 1 mM ethanolic solution of 9-
(methylthio)anthracene for 24 hours. Rinse with ethanol and dry under N2.

Electrochemical Mechanism

The compound exhibits reversible oxidation to a stable radical cation, a property utilized in

molecular switches.
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Figure 2: Redox behavior showing reversible radical cation formation.
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Handling, Stability, and Safety
Stability Profile

o Light Sensitivity: Like most anthracenes, the compound is susceptible to photodimerization
(forming the 4+4 cycloaddition product) upon exposure to UV light in solution. Store in amber
vials.

o Oxidation: The sulfide moiety can be oxidized to the sulfoxide (-S(=O)Me) or sulfone (-
S(=0)z2Me) if exposed to strong oxidants (e.g., mCPBA, H202) or prolonged air exposure in
solution.
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Safety (SDS Summary)

¢ Signal Word: Warning.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Odor Control: While less pungent than thiols, the methylthio derivative can still emit a
sulfurous odor. All synthesis steps involving NaSMe must be performed in a fume hood.
Bleach (hypochlorite) solution should be kept ready to neutralize any spilled sulfide reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8327294?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8327294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

